Cas no 852374-46-0 (1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
• CAS No: 852374-46-0
• MF: C₁₉H₂₀FN₅OS
• MW: 385.45840549469
• CID: 5954659
• PubChem ID: 7118022
• Update Time: 2025-10-28

1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
• 1-(azepan-1-yl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethan-1-one
• Ethanone, 2-[[3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-1-(hexahydro-1H-azepin-1-yl)-
• F0676-0363
• 1-(azepan-1-yl)-2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
• 852374-46-0
• AKOS024595244
• 1-(azepan-1-yl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone
• SR-01000135530-1
• SR-01000135530
• 1-(azepan-1-yl)-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]ethanone

• Inchi： 1S/C19H20FN5OS/c20-15-7-5-6-14(12-15)19-22-21-16-8-9-17(23-25(16)19)27-13-18(26)24-10-3-1-2-4-11-24/h5-9,12H,1-4,10-11,13H2
• InChI Key： PXOJIPJSNRVWAH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CSC1=NN2C(C3=CC=CC(F)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 385.13725961g/mol
• Monoisotopic Mass: 385.13725961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: -0.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one

Comprehensive Analysis of 1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one (CAS No. 852374-46-0)

The compound 1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one (CAS No. 852374-46-0) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including an azepane ring, a fluorophenyl moiety, and a triazolopyridazine core. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The compound's sulfanyl linkage further enhances its potential for molecular interactions, which is a key area of study in drug discovery.

In recent years, the demand for triazolopyridazine derivatives has surged due to their versatile biological activities. Researchers are particularly intrigued by their potential applications in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). The inclusion of a fluorophenyl group in this compound suggests enhanced binding affinity and metabolic stability, which are critical factors in drug design. This aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored for their improved pharmacokinetic properties.

The synthesis of 1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the compound's suitability for further biological evaluation. The growing interest in high-throughput screening has also highlighted the importance of such well-characterized compounds in accelerating drug discovery pipelines.

From a commercial perspective, 852374-46-0 is primarily utilized by research institutions and pharmaceutical companies engaged in preclinical studies. Its potential applications span across various therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases. The compound's mechanism of action is believed to involve modulation of specific enzyme pathways, although detailed studies are still underway. This aligns with the broader industry focus on precision medicine and targeted therapies.

Environmental and safety considerations are also paramount when handling 1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. The compound's stability under various conditions, such as pH sensitivity and thermal degradation, is an active area of investigation. These studies are crucial for determining its shelf life and storage requirements.

In conclusion, 1-(azepan-1-yl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one represents a promising candidate for future pharmacological research. Its intricate structure and potential biological activities make it a valuable asset in the quest for innovative therapeutics. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in personalized medicine and drug development.